Cas no 16944-75-5 (L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-)
16944-75-5 structure
Product Name:L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-
CAS No:16944-75-5
MF:C12H15NO5
MW:253.251203775406
CID:1356303
PubChem ID:13561628
Update Time:2025-04-20
L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]- Chemical and Physical Properties
Names and Identifiers
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- L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]-
- 16944-75-5
- SCHEMBL11816446
- N-[[(4-Methoxyphenyl)methoxy]carbonyl]-L-alanine
- DTXSID901239019
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- Inchi: 1S/C12H15NO5/c1-8(11(14)15)13-12(16)18-7-9-3-5-10(17-2)6-4-9/h3-6,8H,7H2,1-2H3,(H,13,16)(H,14,15)/t8-/m0/s1
- InChI Key: WHXHLXVMDYXBPF-QMMMGPOBSA-N
- SMILES: O(C(N[C@H](C(=O)O)C)=O)CC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 253.09502258g/mol
- Monoisotopic Mass: 253.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 84.9Ų
L-Alanine, N-[[(4-methoxyphenyl)methoxy]carbonyl]- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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